![molecular formula CH2BF3O2 B8691381 (Trifluoromethyl)boronic acid CAS No. 762208-32-2](/img/structure/B8691381.png)
(Trifluoromethyl)boronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Trifluoromethyl)boronic acid, also known as 4-(Trifluoromethyl)phenylboronic acid, is a boronic acid derivative . It is a highly valuable building block in organic synthesis . It is used as a reactant in various chemical reactions, including site-selective Suzuki-Miyaura cross-coupling reactions, palladium-catalyzed direct arylation reactions, and more .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions. One of the key reactions involved is the protodeboronation of pinacol boronic esters . Another important reaction is the palladium-catalyzed direct arylation .Molecular Structure Analysis
The molecular formula of this compound is C7H6BF3O2 . It has a molecular weight of 189.93 .Chemical Reactions Analysis
This compound can be used as a reactant in various chemical reactions. These include site-selective Suzuki-Miyaura cross-coupling reactions, palladium-catalyzed direct arylation reactions, tandem-type Pd(II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence, and more .Physical and Chemical Properties Analysis
This compound is a white to pale yellow powder . It has a melting point of 245-250 °C .Safety and Hazards
Future Directions
Boronic acid-based compounds like (Trifluoromethyl)boronic acid have been gaining popularity in the synthesis of small chemical receptors . They have been used as biochemical tools for various purposes, including sensing and detection of analytes, interference in signaling pathways, enzyme inhibition, and cell delivery systems . The future of this compound lies in further exploring these applications and developing new chemistries using boron .
Relevant papers on this compound include studies on its use in the functionalization of commercially obtained plasma-synthesized multi-layer graphitic material , and its role in Suzuki-Miyaura coupling . These papers provide valuable insights into the properties and potential applications of this compound.
Properties
CAS No. |
762208-32-2 |
---|---|
Molecular Formula |
CH2BF3O2 |
Molecular Weight |
113.83 g/mol |
IUPAC Name |
trifluoromethylboronic acid |
InChI |
InChI=1S/CH2BF3O2/c3-1(4,5)2(6)7/h6-7H |
InChI Key |
WXJNZXZAXNWRDN-UHFFFAOYSA-N |
Canonical SMILES |
B(C(F)(F)F)(O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.